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Eudragit® Tablet Coating Technical Support
Center
Welcome to the Eudragit® Technical Support Center. This resource is designed for

researchers, scientists, and drug development professionals to troubleshoot and prevent

common tablet coating issues, specifically sticking and picking, during their experiments with

Eudragit® polymers.

Troubleshooting Guide
This section provides direct answers and solutions to common problems encountered during

the Eudragit® tablet coating process.

Issue 1: Tablets are sticking to each other or to the coating pan.

Question: What are the primary causes of tablet sticking and picking during Eudragit®

coating, and how can I resolve this?

Answer: Sticking and picking are common issues that occur when the tablet surfaces

become tacky during the coating process. This can be due to a variety of factors related to

the formulation, process parameters, and tablet core properties. The primary immediate

cause is often overwetting of the tablet surface. To resolve this, a systematic approach to

optimizing your process and formulation is recommended.
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Troubleshooting Workflow for Sticking and Picking

Sticking or Picking Observed

Review Process Parameters Examine Formulation Evaluate Tablet Core

Adjust Spray Rate, Temperature, Airflow, Pan Speed Optimize Plasticizer/Anti-Tacking Agent Improve Core Hardness/Reduce Friability

Issue Resolved

Click to download full resolution via product page

Caption: A logical workflow for troubleshooting sticking and picking issues.

Issue 2: Optimizing Process Parameters for Eudragit® Coatings

Question: What are the recommended process parameters for different Eudragit® grades to

minimize sticking?

Answer: Optimizing process parameters is crucial for a successful coating run. The ideal

settings will depend on the specific Eudragit® polymer, the equipment used, batch size, and

the tablet core properties. Below are general guidelines for some commonly used Eudragit®

grades.

Table 1: Recommended Process Parameters for Aqueous Eudragit® Coatings
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Parameter Eudragit® L 30 D-55
Eudragit® RL 30 D / RS 30
D

Inlet Air Temperature (°C) 35 - 50 35 - 50

Exhaust Air Temperature (°C) 25 - 30 25 - 30

Product Temperature (°C) 25 - 30 25 - 30

Atomizing Air Pressure (bar) 1.5 - 2.5 2.0

Spray Rate ( g/min/kg ) 8 - 15 8 - 12

Pan Speed (rpm) 8 - 12 8 - 12

Table 2: Recommended Process Parameters for Organic Eudragit® Coatings

Parameter
Eudragit® L 100-55 / L 100
/ S 100

Eudragit® RL PO / RS PO

Inlet Air Temperature (°C) 40 - 60 40 - 50

Exhaust Air Temperature (°C) 30 - 40 25 - 30

Product Temperature (°C) 30 - 35 25 - 30

Atomizing Air Pressure (bar) 1.5 - 3.0 0.8 - 1.5

Spray Rate ( g/min/kg ) 10 - 20 3 - 6

Pan Speed (rpm) 8 - 12 8 - 10

Note: These are starting recommendations and may require optimization for your specific

process.

FAQs
This section addresses frequently asked questions about the properties and application of

Eudragit® polymers in relation to sticking and picking.
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Question: How do the physicochemical properties of different Eudragit® polymers contribute

to sticking?

Answer: The tendency for a Eudragit® polymer to cause sticking is related to its glass

transition temperature (Tg), particle size, and functional groups. Polymers with a lower Tg

may become tacky at processing temperatures. The addition of plasticizers, which are often

necessary to form a flexible film, will further lower the Tg. The type and concentration of the

plasticizer must be carefully selected to avoid excessive tackiness.

Question: What is the role of a plasticizer and how does it affect sticking?

Answer: Plasticizers are added to Eudragit® formulations to increase the flexibility of the film

coating.[1] They work by reducing the intermolecular forces between the polymer chains,

which lowers the glass transition temperature (Tg).[2] While necessary for film formation, an

inappropriate type or excessive amount of plasticizer can lead to a soft, tacky film, which is a

primary cause of sticking and picking.[3]

Question: How can anti-tacking agents help prevent sticking?

Answer: Anti-tacking agents, such as talc, glyceryl monostearate, or magnesium stearate,

are incorporated into the coating suspension to reduce the tackiness of the film.[4][5] They

create a barrier between the coated tablets, preventing them from sticking to each other and

to the coating pan. The choice and concentration of the anti-tacking agent should be

optimized for the specific Eudragit® formulation.

Question: Can the tablet core properties influence sticking and picking?

Answer: Yes, the properties of the tablet core are critical. Softer tablets with high friability are

more prone to erosion and creating dust, which can mix with the coating and lead to defects.

The surface characteristics of the tablet, such as hydrophobicity, can also affect the adhesion

of the coating and its tendency to stick.[6] Ensuring a robust tablet core with adequate

hardness and low friability is a crucial first step in preventing coating problems.

Experimental Protocols
This section provides detailed methodologies for key experiments to troubleshoot and optimize

your Eudragit® coating process.
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Protocol 1: Evaluation of Film Tackiness

This protocol describes a method to quantify the tackiness of a Eudragit® film, which can help

in selecting the optimal type and concentration of plasticizers and anti-tacking agents.

Experimental Workflow for Film Tackiness Evaluation

Prepare Eudragit®
Coating Suspension

Cast Film on a
Substrate

Dry Film under
Controlled Conditions

Perform Tackiness Test
(e.g., Probe Tack Test)

Analyze Force-Displacement
Data to Determine Tack

Click to download full resolution via product page

Caption: A stepwise workflow for evaluating the tackiness of Eudragit® films.

Methodology:

Prepare Coating Suspension: Prepare the Eudragit® coating suspension with the desired

polymer, plasticizer, and anti-tacking agent concentrations.

Film Casting: Cast the suspension onto a suitable substrate (e.g., a glass plate or a release

liner) using a film applicator to ensure a uniform thickness.
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Drying: Dry the film under controlled temperature and humidity conditions that mimic the

coating process.

Tackiness Measurement: Use a texture analyzer or a dedicated tack tester to measure the

force required to separate a probe from the film surface. The peak force and the area under

the force-distance curve are indicative of the film's tackiness.

Data Analysis: Compare the tackiness values of different formulations to identify the optimal

composition with the lowest tack.

Protocol 2: Adhesion Testing of Eudragit® Films

This protocol outlines a method to measure the adhesion of the Eudragit® coating to the tablet

surface. Poor adhesion can contribute to picking.

Methodology:

Coat Tablets: Coat a batch of tablets with the Eudragit® formulation under investigation.

Attach Probe: Affix a probe to the surface of the coated tablet using a strong adhesive.

Tensile Testing: Use a tensile tester to pull the probe perpendicular to the tablet surface.[7]

Measure Adhesion Force: Record the force required to detach the coating from the tablet.

This force is a measure of the adhesion strength.[7]

Analyze and Compare: Compare the adhesion forces for different formulations or process

parameters to determine the conditions that promote optimal adhesion. Increased polymer

loading on the tablet surface has been shown to result in stronger adhesion.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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